Cas no 27871-89-2 (Methyl 2-hydroxy-4-oxo-6-pentylcyclohex-2-ene-1-carboxylate)

• Product Name: Methyl 2-hydroxy-4-oxo-6-pentylcyclohex-2-ene-1-carboxylate
• CAS No: 27871-89-2
• MF: C₁₃H₂₀O₄
• MW: 240.295504570007
• CID: 2842860
• Update Time: 2025-10-31

Methyl 2-hydroxy-4-oxo-6-pentylcyclohex-2-ene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-hydroxy-4-oxo-6-pentylcyclohex-2-ene-1-carboxylate
• Methyl 2-hydroxy-4-oxo-6-pentylcyclohex-2-enecarboxylate
• methyl 6-n-Pentyl-2-hydroxy-4-oxo-cyclohex-2-ene-1-carboxylate
• AMY6584
• methyl 2-hydroxy-4-oxo-6-pentyl-2-cyclohexene-1-carboxylate
• Methyl 2-hydroxy-4-oxo-6-pentylcyclohex-2-ene-1-carboxylate

• Inchi： 1S/C13H20O4/c1-3-4-5-6-9-7-10(14)8-11(15)12(9)13(16)17-2/h8-9,12,15H,3-7H2,1-2H3
• InChI Key： FETWVVHGLAIOOR-UHFFFAOYSA-N
• SMILES： OC1=CC(CC(CCCCC)C1C(=O)OC)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 6
• Complexity: 319
• XLogP3: 3
• Topological Polar Surface Area: 63.6

Additional information on Methyl 2-hydroxy-4-oxo-6-pentylcyclohex-2-ene-1-carboxylate

Methyl 2-hydroxy-4-oxo-6-pentylcyclohex-2-ene-1-carboxylate: A Comprehensive Overview

The compound Methyl 2-hydroxy-4-oxo-6-pentylcyclohex-2-ene-1-carboxylate (CAS No. 27871-89-2) is a highly specialized organic molecule with a complex structure and diverse applications. This compound belongs to the class of cyclic esters, specifically a methyl ester derivative of a cyclohexenone derivative. Its structure features a cyclohexene ring with hydroxyl, ketone, and pentyl substituents, making it a unique compound with potential applications in various fields such as pharmaceuticals, agrochemicals, and materials science.

Recent studies have highlighted the importance of Methyl 2-hydroxy-4-oxo-6-pentylcyclohex-2-enecarboxylate in the development of bioactive molecules. Researchers have explored its role as a precursor in the synthesis of more complex structures, including those with potential anti-inflammatory and antioxidant properties. The compound's ability to undergo various chemical transformations has made it a valuable building block in organic synthesis.

The synthesis of Methyl 2-hydroxy-4-keto-cyclohexenecarboxylate derivatives has been optimized in recent years, with advancements in catalytic methods and green chemistry practices. These improvements have not only enhanced the yield but also reduced the environmental impact of production processes. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of this compound while maintaining high purity levels.

In terms of biological activity, Methyl 2-hydroxy-cyclohexenecarboxylate derivatives have shown promise in preclinical studies. Specifically, they have demonstrated potential as inhibitors of certain enzymes involved in metabolic pathways. This suggests that the compound could be further developed into therapeutic agents for conditions such as diabetes or obesity, where modulation of these pathways is critical.

Moreover, the compound's structural versatility has led to its exploration in the field of materials science. Researchers have investigated its use as a monomer in polymer synthesis, where its cyclohexene ring and functional groups provide opportunities for creating materials with tailored mechanical and thermal properties. This could open new avenues for its application in advanced materials and composites.

Another area of interest is the compound's potential role in agrochemicals. Studies have indicated that Methyl 2-hydroxy-cyclohexenecarboxylate derivatives may exhibit pesticidal activity against certain agricultural pests. This is particularly significant given the increasing demand for sustainable pest management solutions.

Looking ahead, ongoing research aims to further elucidate the pharmacokinetic and pharmacodynamic properties of Methyl 2-hydroxy-cyclohexenecarboxylate derivatives. Understanding these aspects will be crucial for determining their suitability as drug candidates or agrochemicals. Additionally, efforts are being made to explore novel synthetic routes that could enhance scalability and reduce production costs.

In conclusion, Methyl 2-hydroxy-cyclohexenecarboxylate (CAS No. 27871) is a multifaceted compound with significant potential across various industries. Its unique structure and reactivity make it an invaluable tool in organic synthesis, while its bioactive properties position it as a promising candidate for therapeutic and agrochemical applications. As research continues to uncover new insights into its properties and applications, this compound is poised to play an increasingly important role in both academic and industrial settings.